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Compound of Interest

Compound Name: IHMT-PI3K-455

Cat. No.: B15541784

Disclaimer: No specific Safety Data Sheet (SDS) for IHMT-PI3K-455 was found. The following
guidance is based on best practices for handling potent, powdered kinase inhibitors and should
be supplemented by a compound-specific risk assessment before any handling occurs.

IHMT-PI3K-455 is a potent and selective dual PI3Ky/d inhibitor used in cancer research. Due to
its nature as a potent pharmaceutical compound, likely in powdered form, it presents a
significant health risk upon inhalation and dermal contact. Strict adherence to safety protocols
IS essential to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling IHMT-PI3K-455 to prevent
exposure through inhalation, ingestion, or skin contact.
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PPE Category

Item

Specifications and
Recommendations

Rationale

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) or
N100/FFP3 Respirator

A PAPR with a high-
efficiency particulate
air (HEPA) filter is
highly recommended
for operations with a
high risk of aerosol
generation, such as
weighing and
reconstituting the
powder. For lower-risk
activities, a properly
fit-tested N100 or
FFP3 disposable
respirator may be
sufficient.[1][2]

Protects against the
inhalation of fine
powder particles, a
primary route of
exposure for potent

compounds.

Hand Protection

Double Nitrile Gloves

Wear two pairs of
powder-free nitrile
gloves. The outer pair
should be changed
immediately upon
contamination or at

regular intervals.[1][2]

Prevents dermal
absorption. Double-
gloving provides an
additional layer of
protection in case the
outer glove is

breached.

Body Protection

Disposable Coveralls

or Gown

A disposable, solid-
front, back-closing
gown or coveralls
made of a low-
permeability fabric
(e.g., polyethylene-
coated polypropylene
or Tyvek) should be
worn.[1][2][3]

Protects the body
from contact with the

powdered compound.

Eye Protection

Chemical Splash

Goggles and Face

Use chemical splash

goggles that provide a

Protects the eyes and

face from splashes or
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Shield complete seal around accidental
the eyes. A full-face aerosolization of the
shield worn over the compound.

goggles offers

additional protection.

[1](2]

Minimizes the risk of

) ) contaminating
Dedicated, disposable
personal footwear and

) Disposable Shoe shoe covers should be ]
Foot Protection tracking the
Covers worn over laboratory _
compound outside of
footwear.

the designated

handling area.

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is critical for the safe handling of IHMT-PI3K-455. All operations
involving the powdered form of this compound should be conducted within a certified chemical
fume hood, biological safety cabinet, or a containment isolator (glove box).

1. Preparation:
o Designate a specific area for handling IHMT-PI3K-455.
e Ensure all necessary PPE is available and has been properly inspected.

o Prepare all required equipment (e.g., analytical balance, spatulas, vials, solvent) and place it
within the containment area.

o Have a clearly labeled hazardous waste container ready for all disposable items.
2. Weighing and Reconstitution:

e Don all required PPE before entering the designated handling area.
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e Perform all manipulations of the powdered compound within a containment system.
¢ Use a dedicated spatula to carefully weigh the desired amount of IHMT-PI3K-455.

o To minimize dust generation, gently tap the spatula on the inside of the receiving container
rather than pouring the powder from a height.

» For reconstitution, add the solvent slowly to the vial containing the powdered compound.

o Cap the vial securely and mix by gentle inversion or vortexing until the compound is fully
dissolved.

3. Post-Handling:

» Wipe the exterior of the primary container with a suitable decontaminating solution (e.g.,
70% ethanol) before removing it from the containment area.

e Dispose of all single-use items, including gloves, shoe covers, and disposable gowns, in the
designated hazardous waste container.

o Doff PPE in the correct order to avoid self-contamination.

e Thoroughly wash hands and any potentially exposed skin with soap and water after
removing PPE.

Disposal Plan

Proper disposal of IHMT-PI3K-455 and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Unused Solid Compound

Treat as hazardous chemical waste. Do not
dispose of in regular trash or down the drain.
Place in a clearly labeled, sealed container for
collection by a certified hazardous waste

disposal service.

Contaminated Labware (disposable)

All disposable items that have come into contact
with IHMT-PI3K-455 (e.g., pipette tips, vials,
gloves, gowns, shoe covers) must be
considered hazardous waste. Place them in a
designated, sealed hazardous waste container

for incineration.[4][5]

Contaminated Labware (reusable)

Reusable labware should be decontaminated. A
validated cleaning procedure should be in place.
If complete decontamination cannot be assured,

treat the items as hazardous waste.

Liquid Waste (stock solutions, experimental

media)

Collect all liquid waste containing IHMT-PI3K-
455 in a clearly labeled, sealed, and chemically
resistant container. The container should be
marked as "Hazardous Waste" with the full
chemical name. Arrange for disposal through a
certified hazardous waste management
company. Some organic solvents may be

suitable for incineration.[6]

Signaling Pathway and Experimental Workflow

PI3K/Akt Signaling Pathway

IHMT-PI3K-455 is an inhibitor of the PI3Ky and PI3Kd isoforms, which are key components of
the PI3K/Akt signaling pathway. This pathway is crucial for regulating cell growth, proliferation,

survival, and metabolism.[7][8] The diagram below illustrates a simplified representation of this
pathway and the point of inhibition by IHMT-PI3K-455.
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Caption: Inhibition of the PI3K/Akt signaling pathway by IHMT-PI3K-455.
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Experimental Workflow for Safe Handling of IHMT-PI3K-455

The following diagram outlines the critical steps for safely handling IHMT-PI3K-455 from receipt
to disposal.
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Caption: Step-by-step workflow for the safe handling of IHMT-PI3K-455.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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